N-(2-(dimethylamino)ethyl)-2-(4-fluorophenyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide hydrochloride
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Overview
Description
Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include characteristics such as density, boiling point, vapor pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, number of H bond acceptors and donors, number of freely rotating bonds, polar surface area, polarizability, surface tension, and molar volume .Scientific Research Applications
Synthesis and Biological Activity
Compounds similar to N-(2-(dimethylamino)ethyl)-2-(4-fluorophenyl)-N-(4-methylbenzo[d]thiazol-2-yl)acetamide hydrochloride have been synthesized and evaluated for their biological activities, including anti-inflammatory and antimicrobial effects. For instance, the synthesis of novel acetamide derivatives has shown significant anti-inflammatory activity, suggesting potential therapeutic applications in inflammation-related disorders (Sunder & Maleraju, 2013). Additionally, amino acid ester derivatives containing similar structural motifs have demonstrated antitumor activity, indicating a promising avenue for cancer research (Xiong et al., 2009).
Antipsychotic Potential
Research into related compounds has uncovered potential antipsychotic properties without the common side effects associated with dopamine receptor interactions. This suggests the compound's framework could be beneficial in developing new antipsychotic medications with fewer adverse effects (Wise et al., 1987).
Analytical and Detection Applications
Compounds with similar structures have been utilized in analytical chemistry for the detection of specific ions, such as mercury, in environmental samples. This application demonstrates the potential for this compound to be used in developing sensitive and selective sensors for environmental monitoring (Shao et al., 2011).
Pharmaceutical Analysis
In pharmaceutical analysis, similar compounds have been employed as efficient probes or markers, indicating the potential for this compound to play a role in the development of novel analytical methodologies for drug detection and quantification (Ming, 2013).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-2-(4-fluorophenyl)-N-(4-methyl-1,3-benzothiazol-2-yl)acetamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22FN3OS.ClH/c1-14-5-4-6-17-19(14)22-20(26-17)24(12-11-23(2)3)18(25)13-15-7-9-16(21)10-8-15;/h4-10H,11-13H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQCKLBZTQRHSHJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)N(CCN(C)C)C(=O)CC3=CC=C(C=C3)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23ClFN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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